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Compound of Interest

Compound Name: Pyrocincholic acid methyl ester

Cat. No.: B1180797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory or drug development setting. Pyrocincholic acid methyl ester is a research

chemical with limited available safety and toxicological data. Therefore, it must be handled with

the utmost care, assuming it is hazardous until proven otherwise. All handling should be

performed by qualified individuals in a controlled environment.

Introduction
Pyrocincholic acid methyl ester is a triterpenoid compound, a class of natural products

known for a wide range of biological activities.[1][2] Preliminary information suggests that this

compound may possess anti-inflammatory, anti-cancer, and anti-viral properties, making it a

molecule of interest for drug discovery and development.[1] The inherent biological activity of

this compound necessitates a robust safety and handling protocol to minimize exposure and

ensure the well-being of laboratory personnel.

This guide provides a comprehensive overview of the known properties, recommended safety

procedures, and handling guidelines for Pyrocincholic acid methyl ester. Due to the scarcity

of specific toxicological data, this document emphasizes a precautionary approach, treating the

compound as potentially hazardous.

Hazard Identification and Classification
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As of the latest revision of this document, Pyrocincholic acid methyl ester has not been

formally classified according to GHS (Globally Harmonized System of Classification and

Labelling of Chemicals). There is no specific data available for acute toxicity (oral, dermal,

inhalation), skin/eye irritation, or carcinogenicity.[1]

However, based on its potential pharmacological activity, it should be treated as a biologically

active compound with unknown toxicity. Researchers should assume it could be an irritant,

sensitizer, and potentially toxic.

Table 1: Chemical Identification

Identifier Value

Chemical Name Pyrocincholic acid methyl ester

Synonyms
3beta-Hydroxy-27-norolean-13-en-28-oic acid

methyl ester, Pyrocincholsaeuremethylester

CAS Number 107160-24-7

Molecular Formula C₃₀H₄₈O₃

Molecular Weight 456.7 g/mol

Physical and Chemical Properties
The available data on the physical and chemical properties of Pyrocincholic acid methyl
ester is limited and largely based on predictions.

Table 2: Physical and Chemical Properties
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Property Value Source

Appearance White powder [3]

Boiling Point 523.4 ± 50.0 °C (Predicted) [4]

Density 1.07 ± 0.1 g/cm³ (Predicted) [4]

pKa 15.16 ± 0.70 (Predicted) [4]

Melting Point No data available

Flash Point No data available

Solubility No data available

Safety and Handling Procedures
Given the unknown hazards, a conservative approach to handling is mandatory. The following

procedures are based on best practices for handling novel chemical entities with potential

biological activity.

Engineering Controls
Ventilation: All handling of Pyrocincholic acid methyl ester powder, including weighing and

solution preparation, must be conducted in a certified chemical fume hood to prevent

inhalation of dust.

Containment: Use of a glove box is recommended for procedures with a higher risk of

aerosolization.

Personal Protective Equipment (PPE)
A standard PPE ensemble for handling potent compounds should be worn at all times:

Eye Protection: ANSI Z87.1 compliant safety glasses or goggles. A face shield should be

worn if there is a splash hazard.

Hand Protection: Nitrile or neoprene gloves should be worn. Double gloving is

recommended.
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Body Protection: A lab coat is mandatory. For larger quantities or tasks with a higher risk of

spillage, a chemically resistant apron or gown is advised.

Respiratory Protection: If work cannot be conducted in a fume hood, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors and particulates should be used.

Storage
Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from strong oxidizing agents, acids, and bases.

A designated and restricted-access storage area is recommended.

Experimental Protocols
No specific experimental protocols for the safety and handling of Pyrocincholic acid methyl
ester were found in the available literature. In the absence of such data, a systematic safety

evaluation should be undertaken before extensive use. The following outlines a general

approach for the toxicological assessment of a novel compound.

General Toxicology Assessment Workflow
A tiered approach is recommended to characterize the toxicological profile of a novel

compound like Pyrocincholic acid methyl ester.

In Silico and In Vitro Analysis:

Computational Toxicology: Use QSAR (Quantitative Structure-Activity Relationship)

models to predict potential toxicity, mutagenicity, and carcinogenicity based on its chemical

structure.

Genotoxicity Assays: Conduct a battery of in vitro tests, such as the Ames test (bacterial

reverse mutation assay) and an in vitro micronucleus assay, to assess mutagenic

potential.
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Cytotoxicity Assays: Determine the concentration at which the compound induces cell

death in various cell lines (e.g., MTT or LDH assays).

In Vivo Studies (if warranted):

Acute Toxicity: Perform acute oral, dermal, and inhalation toxicity studies in animal models

(e.g., rodents) to determine the LD50 and identify target organs.

Irritation and Sensitization: Conduct skin and eye irritation tests (e.g., Draize test or in vitro

equivalents) and skin sensitization assays (e.g., local lymph node assay).

Repeated Dose Toxicity: If the compound is intended for further development, sub-chronic

and chronic toxicity studies are necessary to evaluate long-term effects.

Emergency Procedures
Spills

Small Spills: For small spills of powder, carefully wipe up with a damp cloth or paper towel to

avoid creating dust. For small liquid spills, absorb with an inert material (e.g., vermiculite,

sand). Place waste in a sealed container for disposal.

Large Spills: Evacuate the area. Prevent the spread of the spill. Wear appropriate PPE,

including respiratory protection. Contain and collect the spilled material using appropriate

methods for solids or liquids.

First Aid
Inhalation: Move the affected person to fresh air. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and water for at least 15 minutes. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Waste Disposal
All waste containing Pyrocincholic acid methyl ester should be considered hazardous.

Collect all waste in a clearly labeled, sealed container.

Dispose of the waste in accordance with local, state, and federal regulations for chemical

waste.

Do not dispose of it down the drain or in the regular trash.

Logical Workflow for Handling
The following diagram illustrates the logical workflow for the safe handling of Pyrocincholic
acid methyl ester, from initial assessment to final disposal.
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Caption: Safety workflow for Pyrocincholic acid methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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